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Compound of Interest

Compound Name: Pegunigalsidase-alfa

Cat. No.: B10832616

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of investigational compounds like Pegunigalsidase-alfa is paramount. This document
provides immediate, essential guidance on personal protective equipment, handling
procedures, and disposal plans to foster a secure laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Pegunigalsidase-alfa in a research laboratory setting, adherence to the
following PPE and engineering controls is mandatory to minimize exposure risk.

Control Type Recommendation

Use only in areas with appropriate exhaust
Engineering Controls ventilation. An accessible safety shower and eye

wash station must be present.

Eye Protection Safety goggles with side-shields are required.

Hand Protection Wear protective gloves.

) ) Impervious clothing should be worn to prevent
Skin and Body Protection

skin contact.

_ _ A suitable respirator is necessary to avoid
Respiratory Protection

inhalation of aerosols or dust.
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Safe Handling and Storage Protocols

Proper handling and storage are critical to maintain the integrity of Pegunigalsidase-alfa and
ensure the safety of laboratory personnel.

Handling:

e Avoid inhalation of any dust or aerosols.

e Prevent contact with eyes and skin.

 All handling should be performed by trained personnel.
Storage:

o Keep the container tightly sealed.

» Store in a cool, well-ventilated area.

e Protect from direct sunlight and sources of ignition.

Recommended Storage

Formulation Duration
Temperature

Powder -20°C 3 years

Powder 4°C 2 years

In solvent -80°C 6 months

In solvent -20°C 1 month

Emergency Procedures and First Aid

In the event of accidental exposure, immediate and appropriate first aid is crucial.

« Inhalation: Immediately move the individual to fresh air. If breathing is difficult, administer
cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.
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» Skin Contact: Thoroughly rinse the affected skin with large amounts of water. Remove any
contaminated clothing and shoes. A physician should be consulted.

o Eye Contact: If contact lenses are present, they should be removed. Immediately flush the
eyes with large amounts of water, ensuring to separate the eyelids with fingers for adequate
flushing. Promptly seek medical attention from a physician.

 Ingestion: If the person is conscious, wash out their mouth with water. Never give anything
by mouth to an unconscious person.

Accidental Release Measures

In case of a spill, the following steps should be taken to contain and clean the area:

o Personal Precautions: Wear full personal protective equipment as detailed above. Avoid
breathing vapors, mist, dust, or gas.

o Containment: Evacuate personnel to safe areas. Prevent further leakage or spillage if it is
safe to do so. Keep the product away from drains and water courses.

¢ Cleaning: Absorb the spilled solution with a finely-powdered liquid-binding material such as
diatomite or universal binders. Decontaminate the affected surfaces and equipment by
scrubbing with alcohol.

Disposal Plan

While Pegunigalsidase-alfa is not classified as a hazardous substance, all research materials
and contaminated items should be disposed of following institutional and local regulations for
biological and chemical waste.

Liquid Waste (e.g., unused solutions):

o Collect all liquid waste containing Pegunigalsidase-alfa in a designated, labeled, and leak-
proof container.

o Decontaminate the liquid waste by adding a suitable chemical disinfectant, such as a fresh
10% bleach solution (1 part bleach to 9 parts liquid waste), and allowing for a sufficient
contact time (e.qg., at least 30 minutes)[1].
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» After decontamination, the waste may be discharged to a laboratory sink drain, followed by
flushing with copious amounts of water, in accordance with institutional guidelines.

Solid Waste (e.g., contaminated gloves, vials, pipette tips):

 All solid waste that has come into contact with Pegunigalsidase-alfa should be considered
biohazardous waste.

» Place all contaminated solid waste into a designated, leak-proof, and puncture-resistant
biohazard bag or container.

e These containers should be closed and sealed when full.

o Dispose of the sealed containers through your institution's biological waste disposal stream,
which typically involves autoclaving or incineration.

Sharps Waste (e.g., needles, broken glass):

» All sharps contaminated with Pegunigalsidase-alfa must be disposed of in a designated,
rigid, puncture-resistant, and leak-proof sharps container.

e Do not recap, bend, or break needles.

e Once the sharps container is full, it should be sealed and disposed of through the
institutional biohazardous waste stream.

Below is a diagram illustrating the standard workflow for the safe handling of Pegunigalsidase-
alfa in a laboratory setting.
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Caption: Workflow for Safe Handling of Pegunigalsidase-alfa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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